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Introduction

Polychlorotrifluoroethylene (PCTFE) is a high-performance, thermoplastic

chlorofluoropolymer known for its exceptional moisture barrier properties, making it a critical

material in the pharmaceutical industry.[1][2] It possesses the lowest water vapor transmission

rate of any transparent plastic, a crucial attribute for protecting moisture-sensitive drug

products.[2][3] Often used in blister packaging, PCTFE films, such as those sold under the

trade name Aclar®, provide superior protection against moisture, ensuring the stability, efficacy,

and shelf life of pharmaceuticals.[4][5][6] This protection is vital for sensitive formulations,

including many oral solid dosage forms, biologics, and oncology drugs.[3][7] PCTFE's chemical

inertness, clarity, and thermal stability further enhance its suitability for pharmaceutical

applications.[5][7]

Key Advantages of PCTFE in Pharmaceutical Packaging:

Exceptional Moisture Barrier: Offers the best moisture barrier among transparent plastics,

safeguarding drugs from degradation due to humidity.[3][8]

Chemical Inertness: Resistant to most chemicals and oxidizing agents, preventing interaction

between the packaging and the drug.[2][5]

Transparency: Allows for visual inspection of the packaged product.[9]
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Thermal Stability: Can withstand a wide range of temperatures, making it suitable for various

processing and storage conditions, including sterilization.[3][5]

Dimensional Stability: Unlike some other fluoropolymers, PCTFE is rigid and resistant to

cold-flow, ensuring the integrity of seals and packaging dimensions.[3][10]

Comparative Analysis of Moisture Barrier
Performance
The primary measure of a material's ability to resist the passage of moisture is its Water Vapor

Transmission Rate (WVTR). A lower WVTR indicates a better barrier. The following table

summarizes the typical WVTR for PCTFE compared to other common polymers used in

pharmaceutical blister packaging.

Material
Typical WVTR (g/m²/day) at
38°C, 90% RH

Notes

PCTFE 0.05 - 0.2
Considered an ultra-high

moisture barrier.[11]

PVdC-coated PVC 0.2 - 0.8

A high-barrier material, but

typically less effective than

PCTFE.

Cold Form Foil (Alu-Alu) < 0.01
Provides a near-perfect barrier

but is opaque.

Polypropylene (PP) 0.5 - 1.0 Moderate moisture barrier.

Polyvinyl Chloride (PVC) 2.0 - 4.0

Poor moisture barrier, often

used for less sensitive

products.[11]

Polyethylene Terephthalate

(PET)
1.0 - 2.0 Moderate moisture barrier.[11]

Note: WVTR values can vary based on film thickness, specific grade, and test conditions.
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Experimental Protocol: Water Vapor Transmission
Rate (WVTR) Measurement
This protocol outlines the gravimetric determination of the Water Vapor Transmission Rate for

flexible barrier films, based on the principles of the ASTM E96/E96M standard test methods.

[12][13]

1. Principle

This method, specifically the Desiccant Method (or "Dry Cup" method), measures the rate of

water vapor movement through a test specimen.[14] The specimen is sealed to the open mouth

of a test dish containing a desiccant.[12] This assembly is then placed in a controlled

atmosphere of constant temperature and humidity.[14] The rate of weight gain of the dish is

used to calculate the WVTR.

2. Apparatus

Test Dish: A light, non-corroding dish that is impermeable to water vapor. The dish should

have a wide mouth and a means of sealing the test specimen to the rim.

Desiccant: Anhydrous calcium chloride is commonly used.

Environmental Chamber: A chamber capable of maintaining a controlled temperature (e.g.,

38°C ± 1°C) and relative humidity (e.g., 90% RH ± 2%).

Analytical Balance: A balance with a sensitivity of at least 0.1 mg.

Cutting Template: For preparing circular test specimens of the correct diameter.

Sealant: A wax or other suitable sealant to create an airtight seal between the test specimen

and the dish rim.

3. Sample Preparation

Cut at least three specimens from the material being tested, ensuring they are free of

defects.
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The specimens should be large enough to overlap the rim of the test dish.

Condition the specimens in a controlled environment (e.g., 23°C and 50% RH) for at least 40

hours prior to testing.

4. Experimental Procedure

Fill the test dish with desiccant to within approximately 6 mm of the rim.

Place the test specimen over the dish opening, ensuring it is flat and wrinkle-free.

Seal the specimen to the rim of the dish using the sealant, creating a complete and airtight

seal.

Weigh the entire assembly (dish, desiccant, specimen, and sealant) to the nearest 0.1 mg.

This is the initial weight (W₀).

Place the assembly in the environmental chamber.

Periodically remove the assembly and weigh it.[12] Record the weight and the time elapsed.

Continue taking weight measurements until a constant rate of weight gain is observed (i.e.,

when a plot of weight versus time yields a straight line).

Record the final weight (Wƒ) and the total time elapsed (t).

5. Calculation of Results

The Water Vapor Transmission Rate (WVTR) is calculated using the following formula:

WVTR (g/m²/day) = (G / t) / A

Where:

G = Weight gain (Wƒ - W₀) in grams.

t = Time in days during which the constant rate of weight gain was observed.

A = Area of the test specimen (the area of the dish mouth) in square meters.
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Visualization of Material Selection Logic
The selection of an appropriate moisture barrier for a pharmaceutical product is a critical

decision. The following diagram illustrates the logical workflow for this process.
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Caption: Logical workflow for selecting a pharmaceutical packaging material based on moisture

sensitivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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